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Compound of Interest

Compound Name: Acid Brown 283

Cat. No.: B1172437

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety
information and general handling precautions for Acid Brown 283. It is intended for
informational purposes for a technical audience. A definitive safety assessment should always
be made in consultation with the most current Safety Data Sheet (SDS) provided by the
supplier and by conducting a thorough risk assessment for the specific laboratory procedures
being undertaken.

Introduction

Acid Brown 283 (CAS No. 12219-66-8) is a monoazo 1:2 metal complex dye.[1] It is primarily
used in the textile and leather industries for dyeing wool, nylon, and silk.[1][2] As with any
chemical substance, a thorough understanding of its potential hazards and proper handling
procedures is essential to ensure the safety of laboratory personnel. This guide summarizes
the available safety data, provides general experimental protocols for toxicity testing, and
outlines best practices for handling and disposal.

Hazard Identification and Classification

The Safety Data Sheet (SDS) for Acid Brown 283 indicates several potential hazards.[3] While
specific quantitative toxicity data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) are listed as "Unlisted," the available information suggests that the
substance should be handled with care.[3]
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Table 1: Summary of Hazard Information for Acid Brown 283[3]

Hazard Classification Description

Harmful if swallowed. May cause
Acute Toxicity (Oral) gastrointestinal irritation with nausea, vomiting,

and diarrhea.

. _ o May cause skin irritation in sensitive individuals
Skin Corrosion/Irritation
upon prolonged or repeated contact.

Serious Eye Damage/Irritation Dust may cause eye irritation and inflammation.

_ o May cause irritation of the respiratory tract upon
Respiratory Irritation _ _
inhalation.

G Cell Mut it Mutagenicity data has been reported, but
erm Cell Mutagenici
J Y specific results are not provided in the SDS.

Not listed as a carcinogen by ACGIH, IARC,

Carcinogenicity NIOSH, NTP, or OSHA

Other Hazards Possible risks of irreversible effects.

Toxicological Data

A significant gap exists in the publicly available quantitative toxicological data for Acid Brown
283. The SDS explicitly states that LD50 and LC50 values are unlisted.[3] However, it does
mention that mutagenicity data has been reported.[3] Without access to the specific study, a
definitive conclusion on its mutagenic potential cannot be made.

General Toxicology of Azo Dyes

Azo dyes as a class have been studied for their toxicological properties. A primary concern is
their metabolism, which can occur in the liver and by intestinal microorganisms.[4] The
reductive cleavage of the azo bond (-N=N-) can lead to the formation of aromatic amines.[4]
Some aromatic amines are known or suspected carcinogens.[4] The genotoxicity of some azo
dyes is linked to these metabolic breakdown products.[4]
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Chemical Spill Response

Alert others in the area

l

Assess the spill
(Is it minor or major?)

Minor Spill Major Spill

Don appropriate PPE Evacuate the area

Contain the spill
(Use absorbent material)

Notify supervisor and
emergency services

Clean up the spill

Dispose of waste properly

Decontaminate the area
and affected equipment
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Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1172437?utm_src=pdf-custom-synthesis
https://www.colorantsgroup.com/pdf/tds-acid-brown-283.pdf
https://www.chembk.com/en/chem/C.I.%20Acid%20Brown%20283
https://www.cncolorchem.com/upLoad/file/20170316/14896416925230940.pdf
https://pubmed.ncbi.nlm.nih.gov/1935573/
https://pubmed.ncbi.nlm.nih.gov/1935573/
https://www.benchchem.com/product/b1172437#acid-brown-283-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1172437#acid-brown-283-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1172437#acid-brown-283-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1172437#acid-brown-283-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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